Cas no 2228278-32-6 (2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid)

• Product Name: 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid
• CAS No: 2228278-32-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6283670
• PubChem ID: 165679982
• Update Time: 2025-10-31

2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid
• 2228278-32-6
• 2-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]propanoic acid
• EN300-1776732

• Inchi： 1S/C11H18N2O2/c1-8(2)7-13-5-4-10(12-13)6-9(3)11(14)15/h4-5,8-9H,6-7H2,1-3H3,(H,14,15)
• InChI Key： HPCRVMPXVLHNSE-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CN(CC(C)C)N=1)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid

Research Brief on 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid (CAS: 2228278-32-6): Recent Advances and Applications

2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid (CAS: 2228278-32-6) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory and analgesic activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential as a lead compound in drug development.

One of the key areas of research has been the compound's interaction with cyclooxygenase (COX) enzymes, which play a critical role in inflammation and pain. Preliminary in vitro and in vivo studies suggest that 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid exhibits selective inhibition of COX-2, thereby reducing inflammation without the gastrointestinal side effects commonly associated with non-selective COX inhibitors. This selectivity makes it a promising candidate for the development of safer anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in other therapeutic areas. For instance, studies have indicated that it may possess neuroprotective effects, possibly through modulation of oxidative stress pathways. These findings open new avenues for its application in neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further research is needed to fully understand its efficacy and safety profile in these contexts.

The synthesis and optimization of 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved bioavailability and reduced toxicity. Structure-activity relationship (SAR) studies have identified key modifications that enhance its therapeutic potential while minimizing off-target effects. These developments are critical for advancing the compound into preclinical and clinical trials.

Despite these promising findings, challenges remain in the development of 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid as a therapeutic agent. Issues such as metabolic stability, drug-drug interactions, and long-term safety need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this compound to market.

In conclusion, 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid (CAS: 2228278-32-6) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its selective anti-inflammatory activity, potential neuroprotective effects, and advances in synthetic optimization highlight its therapeutic potential. Continued research and development efforts will be crucial to fully realize its benefits and address existing challenges.